Cas no 1823755-58-3 (trans1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4)

• Product Name: trans1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4
• CAS No: 1823755-58-3
• MF: C₁₉H₂₂FNO
• MW: 299.38248872757
• CID: 6165229
• PubChem ID: 9926308
• Update Time: 2025-05-19

trans1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 Chemical and Physical Properties

Names and Identifiers

• [1-BENZYL-4-(4-FLUOROPHENYL)PIPERIDIN-3-YL]METHANOL
• (3RS,4SR)-[1-benzyl-4-(4-fluoro-phenyl)-piperidin-3-yl]-methanol
• FT-0662784
• EN300-12647072
• SCHEMBL4029197
• AELJBFRPEBTCSA-UHFFFAOYSA-N
• 1823755-58-3
• trans1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4

• Inchi： 1S/C19H22FNO/c20-18-8-6-16(7-9-18)19-10-11-21(13-17(19)14-22)12-15-4-2-1-3-5-15/h1-9,17,19,22H,10-14H2
• InChI Key： AELJBFRPEBTCSA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CCN(CC2C=CC=CC=2)CC1CO

Computed Properties

• Exact Mass: 299.16854249g/mol
• Monoisotopic Mass: 299.16854249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5Ų

Additional information on trans1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4

trans-1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4: A Comprehensive Overview

trans-1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4, with the CAS number 1823755-58-3, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperidine ring substituted with a benzyl group, a fluorophenyl moiety, and a methanol group. The presence of the deuterium atom (denoted by the "-d4" suffix) further underscores its potential applications in isotopic labeling and advanced spectroscopic studies.

The synthesis of trans-1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 involves a series of intricate organic reactions, including nucleophilic substitutions, reductions, and deuterium labeling. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. This is particularly important for its use in chiral recognition studies and the development of enantioselective catalysts.

One of the most promising applications of this compound lies in its potential as a building block for complex molecules in drug discovery. The fluorophenyl group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making it a valuable component in medicinal chemistry. Furthermore, the piperidine ring provides a rigid framework that can be readily modified to introduce additional functional groups, thereby expanding its utility in designing bioactive compounds.

Recent studies have also highlighted the role of trans-1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 in the development of fluorescent probes for biological imaging. The incorporation of deuterium atoms allows for enhanced sensitivity in nuclear magnetic resonance (NMR) spectroscopy, enabling researchers to study molecular interactions at an unprecedented level of detail. This has significant implications for understanding enzyme mechanisms and protein-ligand interactions.

In terms of industrial applications, this compound has found use in the formulation of high-performance materials, including polymers and coatings. Its unique combination of electronic and steric properties makes it an ideal candidate for applications requiring tailored surface chemistry. Moreover, its compatibility with various synthetic techniques ensures its versatility across multiple industries.

The growing interest in trans-1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 is also driven by its potential in green chemistry initiatives. Researchers are exploring methods to synthesize this compound using renewable feedstocks and energy-efficient processes, aligning with global efforts to reduce environmental impact. This shift towards sustainable practices is expected to further enhance the compound's appeal in both academic and industrial settings.

In conclusion, trans-1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol-d4 represents a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both scientific exploration and industrial innovation is set to grow exponentially.